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Compound of Interest

Compound Name: 2-(3-methylphenyl)acetohydrazide
CAS No.: 57676-53-6
Cat. No.: B2723423

Get Quote

Executive Summary

2-(3-methylphenyl)acetohydrazide (also known as m-tolylacetic acid hydrazide) is a pivotal
pharmacophore used in the synthesis of pyrazoles, triazoles, and oxadiazoles with anti-
inflammatory and antimicrobial potential. Understanding its solubility profile is non-negotiable
for optimizing recrystallization yields, designing reaction media, and developing stable
formulations.

This guide details the physicochemical basis of the compound's solubility, provides a rigorous
experimental protocol for data acquisition, and establishes the thermodynamic models required
to predict its behavior across a temperature range (278.15 K — 323.15 K).

Chemical Identity & Solid-State Characterization

Before initiating solubility studies, the solid-state properties of the solute must be characterized
to ensure phase purity.
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Physicochemical Properties (Theoretical & Analog-
Based)

The presence of the non-polar m-tolyl moiety contrasts with the polar hydrazide group (-
CONHNHz2), creating an amphiphilic structure with specific solvent affinities.

Property Value | Description Significance

2-(3-
IUPAC Name ( ) Unambiguous identification
methylphenyl)acetohydrazide

Stoichiometry for mole fraction

Molecular Formula CoH12N20
calc.
Molecular Weight 164.21 g/mol Gravimetric conversions
_ Indicates lipophilicity; predicts
Predicted LogP ~0.9-1.2 N
poor water solubility
High affinity for alcohols
H-Bond Donors 2 (-NH, -NH-2)
(MeOH, EtOH)
H-Bond Acceptors 2 (=0, -N:) Interaction with protic solvents
) ) Upper limit for solubility
Expected Melting Point 108 — 115 °C

measurements

Solid-State Verification Protocol

« Differential Scanning Calorimetry (DSC): Run at 10 K/min to determine the enthalpy of fusion

(

). A sharp endothermic peak confirms crystallinity.

» Powder X-Ray Diffraction (PXRD): Essential to identify polymorphs. Solubility measurements
are invalid if the crystal form changes during the experiment.

Experimental Protocols for Solubility Determination
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To ensure data integrity (E-E-A-T), we utilize two complementary methods: the Laser
Monitoring Dynamic Method (for speed) and the Static Shake-Flask Method (for validation).

Method A: Laser Monitoring (Dynamic)

This automated technique detects the point of dissolution via turbidity changes.

Setup: Equip a jacketed glass vessel with a precise temperature controller (

0.05 K) and a laser turbidity probe.

e Solvent Loading: Add a known mass of solvent (e.g., 50 g) to the vessel.
o Equilibration: Set the starting temperature (e.g., 280 K) and stir at 400 rpm.
o Dosing: Automatically add the solute in micro-increments (1-5 mg).

o Detection: The laser transmittance will drop upon addition and recover upon dissolution. The
point where transmittance fails to recover indicates saturation.

e lteration: Repeat for temperatures up to 320 K.

Method B: Static Shake-Flask (Standard)

o Saturation: Add excess 2-(3-methylphenyl)acetohydrazide to the solvent in a sealed vial.

Agitation: Shake at constant temperature for 72 hours to ensure equilibrium.

Settling: Allow phases to separate for 4 hours (or centrifuge at isothermal conditions).

Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.45 um PTFE).

Quantification: Dilute and analyze via HPLC (UV detection at
nm).

Visualization: Solubility Workflow

The following diagram outlines the logical flow for determining and validating the solubility
profile.
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Caption: Figure 1. Integrated workflow for the characterization, measurement, and modeling of
solubility data.
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Thermodynamic Modeling

Raw data must be correlated to thermodynamic models to allow interpolation and calculation of
dissolution enthalpy.

Modified Apelblat Equation
This semi-empirical model is the industry standard for correlating solubility (

) with temperature (
):

e A, B, C: Empirical parameters derived from regression.

 Utility: Excellent for non-ideal solutions where enthalpy of solution varies with temperature.
van't Hoff Equation
Used to determine the apparent thermodynamic functions:

« : Enthalpy of solution (typically positive/endothermic for hydrazides).
 : Entropy of solution.

e Interpretation: If

, solubility increases with temperature.

Expected Solubility Profile & Solvent Effects[1][2][3]
[4][5][6]

Based on the structure of 2-(3-methylphenyl)acetohydrazide and data from homologous
phenylacetohydrazides [1], the expected solubility trends are:
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Representative ] - ]
Solvent Class Predicted Solubility Mechanism
Solvent

Strong H-bonding
between solvent -OH
and hydrazide -NH/-
NH:.

Polar Protic Methanol, Ethanol High

Dipole-dipole
Polar Aprotic DMSO, DMF Very High interactions; disruption

of crystal lattice.

Dipole interactions;
Esters Ethyl Acetate Moderate useful for

recrystallization.

Lack of H-bonding;

hydrophobic effect of

the tolyl group is
Non-Polar Hexane, Toluene Low _ O

insufficient to

overcome lattice

energy.

Hydrophobic phenyl
ring limits solubility

Agueous Water Low .
despite the polar head

group.

Strategic Insight:

o Recrystallization: A mixture of Ethanol/Water or Ethyl Acetate/Hexane is recommended. The
compound will dissolve in hot ethanol and precipitate upon cooling or addition of water
(antisolvent).

» Reaction Solvent:Methanol or Acetonitrile are optimal for substitution reactions involving the
hydrazide nitrogen, balancing solubility with nucleophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profiling and
Thermodynamic Analysis of 2-(3-methylphenyl)acetohydrazide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b2723423/docs#technical-guide-
solubility-profiling-and-thermodynamic-analysis-of-2-3-methylphenyl-acetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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